Cas no 2229106-86-7 (1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229106-86-7
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 6259455
• PubChem ID: 165706623
• Update Time: 2025-05-20

1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid
• EN300-1806072
• 2229106-86-7

• Inchi： 1S/C11H10FNO4/c12-8-6-7(2-3-9(8)13(16)17)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： WIWDQFJDJFEJDE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(=O)O)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05938596g/mol
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid

1-(3-Fluoro-4-Nitrophenyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 2229106-86-7) is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its cyclobutane ring fused with a substituted phenyl group, has garnered attention due to its intriguing chemical properties and promising functional applications. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in drug development, catalysis, and advanced materials.

The molecular structure of 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid is defined by a cyclobutane ring system, which is a four-membered saturated hydrocarbon ring. This ring is directly attached to a phenyl group that carries both a fluorine atom at the 3-position and a nitro group at the 4-position. The carboxylic acid functional group is also integral to the structure, providing additional chemical reactivity and versatility. The combination of these functional groups makes this compound highly versatile in chemical reactions and applications.

Recent studies have explored the synthesis of 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid through various routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic aromatic substitution methods. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. The stability of the compound under different conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative processes.

In terms of applications, 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid has shown promise in the field of pharmacology. Its unique structure allows for interactions with various biological targets, making it a potential candidate for drug development. For instance, researchers have investigated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in treating metabolic disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its cyclobutane ring provides mechanical strength and rigidity to polymer matrices when incorporated into polymeric materials. Recent studies have demonstrated its use as a building block for advanced polymers with enhanced mechanical properties, making it a valuable component in the development of high-performance materials.

The electronic properties of 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid have also been explored in the context of organic electronics. Its ability to act as an electron-deficient aromatic system makes it a potential candidate for use in organic semiconductors and photovoltaic devices. Researchers have reported improvements in device performance when this compound is incorporated into organic electronic materials, highlighting its potential in next-generation electronic devices.

In conclusion, 1-(3-fluoro-4-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 2229106-86-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.